Cas no 130722-44-0 (1-(Benzyloxy)-3-bromo-5-fluorobenzene)

• Product Name: 1-(Benzyloxy)-3-bromo-5-fluorobenzene
• CAS No: 130722-44-0
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• CID: 841831
• PubChem ID: 11254516
• Update Time: 2025-11-02

1-(Benzyloxy)-3-bromo-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-bromo-5-fluorobenzene
• 1-(Benzyloxy)-5-bromo-3-fluorobenzene
• 3-benzyloxy-1-bromo-5-fluorobenzene
• Benzene, 1-bromo-3-fluoro-5-(phenylmethoxy)-
• 1-benzyloxy-3-bromo-5-fluorobenzene
• 1-bromo-3-fluoro-5-benzyloxybenzene
• 3-benzyloxy-5-fluorobromobenzene
• 3-benzyloxy-5-fluorophenylbromide
• 5-(benzyloxy)-3-fluorophenyl bromide
• AGN-PC-005D14
• AK-61553
• ANW-63916
• benzyl 3-bromo-5-fluorophenyl ether
• CTK8C0031
• RL01439
• SureCN2226602
• -3-bromo-5-fluorobenzene
• 3-benzyloxy-1-bromo-5-flurobenzene
• J-503498
• SCHEMBL2226602
• O-benzyl-3-bromo-5-fluorophenol
• AKOS016003896
• GNKNCAKNJIQBSX-UHFFFAOYSA-N
• CS-0037169
• 1-benzyloxy-3-bromo-5-fluoro-benzene
• DB-027279
• 1-bromo-3-fluoro-5-phenylmethoxybenzene
• DTXSID40460285
• AS-66236
• 5-benzyloxy-3-fluorophenyl bromide
• MFCD13181618
• 1-Bromo-3-benzyloxy-5-fluorobenzene
• 1-bromo-3-fluoro-5-benzyloxy-benzene
• 130722-44-0

• MDL： MFCD13181618
• Inchi： 1S/C13H10BrFO/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： GNKNCAKNJIQBSX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 279.9899
• Monoisotopic Mass: 279.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Benzyloxy)-3-bromo-5-fluorobenzene

Recent Advances in the Application of 1-(Benzyloxy)-3-bromo-5-fluorobenzene (CAS: 130722-44-0) in Chemical Biology and Pharmaceutical Research

1-(Benzyloxy)-3-bromo-5-fluorobenzene (CAS: 130722-44-0) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its benzyloxy, bromo, and fluoro substituents, offers unique opportunities for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(Benzyloxy)-3-bromo-5-fluorobenzene as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo and fluoro substituents were strategically employed in Suzuki-Miyaura cross-coupling reactions to introduce aryl and heteroaryl groups, leading to compounds with enhanced selectivity and potency. The study reported a significant improvement in binding affinity, with IC50 values in the low nanomolar range, highlighting the compound's utility in kinase inhibitor design.

Another notable application of 1-(Benzyloxy)-3-bromo-5-fluorobenzene was reported in a 2022 ACS Chemical Biology paper, where it served as a precursor for the development of fluorinated probes for positron emission tomography (PET) imaging. The fluoro substituent was leveraged for isotopic labeling with fluorine-18, enabling the synthesis of radiotracers for visualizing tumor-associated enzymes in vivo. The study demonstrated high target specificity and favorable pharmacokinetics, suggesting potential clinical applications in oncology diagnostics.

Beyond its role in drug discovery, 1-(Benzyloxy)-3-bromo-5-fluorobenzene has also been investigated in materials science. A 2023 Nature Communications article described its use in the synthesis of organic semiconductors, where the bromo and fluoro groups facilitated controlled polymerization via C-C coupling reactions. The resulting polymers exhibited excellent charge transport properties, opening new avenues for flexible electronics and bioelectronic devices.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-(Benzyloxy)-3-bromo-5-fluorobenzene. Recent efforts, as outlined in a 2023 Organic Process Research & Development publication, have focused on optimizing synthetic routes to improve yield and reduce byproducts. The study proposed a streamlined two-step process starting from commercially available 3-bromo-5-fluorophenol, achieving an overall yield of 78% with high purity (>99%).

Looking ahead, the unique structural features of 1-(Benzyloxy)-3-bromo-5-fluorobenzene continue to inspire innovative applications across multiple disciplines. Ongoing research is exploring its potential in covalent inhibitor design, where the bromo substituent could serve as a leaving group for targeted protein modification. Additionally, its role in the development of bifunctional molecules for proteolysis-targeting chimeras (PROTACs) is an area of active investigation, as highlighted in recent patent applications from major pharmaceutical companies.